Cas no 839-70-3 (2-amino-5-(3-hydroxypropyl)-4-phenyl-1H-pyrimidin-6-one)

• Product name: 2-amino-5-(3-hydroxypropyl)-4-phenyl-1H-pyrimidin-6-one
• CAS No: 839-70-3
• MF: C₁₃H₁₄N₃O₂
• MW: 244.269
• CID: 989128
• PubChem ID: 135491209

2-amino-5-(3-hydroxypropyl)-4-phenyl-1H-pyrimidin-6-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(3-hydroxypropyl)-6-phenyl-1H-pyrimidin-4-one
• DTXSID00309429
• NSC211944
• 839-70-3
• NSC-211944
• 2-amino-5-(3-hydroxypropyl)-4-phenyl-1H-pyrimidin-6-one

• Inchi： InChI=1S/C13H15N3O2/c14-13-15-11(9-5-2-1-3-6-9)10(7-4-8-17)12(18)16-13/h1-3,5-6,17H,4,7-8H2,(H3,14,15,16,18)
• InChI Key： UIMKYSXCZCSVOX-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=C(C(=O)NC(=N2)N)CCCO

Computed Properties

• Exact Mass: 245.116
• Monoisotopic Mass: 245.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• Density: 1.32
• Boiling Point: 471.5°C at 760 mmHg
• Flash Point: 239°C
• Refractive Index: 1.642
• PSA: 92.00000
• LogP: 1.52520